1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one

• CAS RN: 145984-66-3
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 1-(3,6-dimethylpyrazin-2-yl)-2-methylpropan-1-one
• InChI: InChI=1S/C10H14N2O/c1-6(2)10(13)9-8(4)11-5-7(3)12-9/h5-6H,1-4H3
• InChI Key: OQMKTWPBFFDWJC-UHFFFAOYSA-N
• SMILES: CC1=CN=C(C(=N1)C(=O)C(C)C)C

Description

1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one, also known as DMMP, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. DMMP is a pyrazine derivative that is commonly used in the synthesis of various organic compounds.

Mechanism Of Action

The mechanism of action of 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one is not well understood, but it is thought to involve the formation of reactive intermediates that can react with nucleophiles or undergo further transformations. 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one can also act as a radical scavenger, preventing the formation of reactive oxygen species and protecting cells from oxidative damage.

Biochemical And Physiological Effects

1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one has been shown to have various biochemical and physiological effects in vitro and in vivo. 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one can induce apoptosis in cancer cells and inhibit the proliferation of cancer cells. 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one can also modulate the activity of enzymes involved in the metabolism of drugs and xenobiotics. 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one has been shown to have anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of various diseases.

Advantages And Limitations For Lab Experiments

1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one has several advantages for use in lab experiments. 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one is readily available and relatively inexpensive compared to other reagents. 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one is also stable and easy to handle, making it suitable for use in high-throughput experiments. However, 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the research of 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one. One potential direction is the development of new synthetic methods for 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one and its derivatives, which could expand the range of applications for this compound. Another direction is the investigation of the mechanism of action of 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one and its derivatives, which could lead to the discovery of new drugs or therapeutic targets. Additionally, the exploration of the potential physiological effects of 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one and its derivatives could provide insights into the treatment of various diseases.

Synthesis Methods

1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one can be synthesized through various methods, including the reaction of 2,3-dimethylpyrazine with acetone in the presence of a catalyst, or the reaction of acetone with 3,6-dimethylpyrazin-2-ol in the presence of an acid catalyst. The yield of 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one can be improved by optimizing the reaction conditions, such as temperature, pressure, and reaction time.

Scientific Research Applications

1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one has been widely used in scientific research, particularly in the field of organic chemistry. 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one can act as a precursor for the synthesis of various organic compounds, including pyrazine derivatives, which have potential applications in pharmaceuticals, agrochemicals, and materials science. 1-(3,6-Dimethylpyrazin-2-yl)-2-methylpropan-1-one has also been used as a reagent in the synthesis of chiral compounds and as a ligand in metal-catalyzed reactions.